N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide
Overview
Description
N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide, also known as DEPAPM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DEPAPM is a cinnamamide derivative that has been synthesized using various methods.
Mechanism Of Action
N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide exerts its pharmacological effects by modulating the activity of various receptors in the body, including the opioid receptors, 5-HT receptors, and dopamine receptors. N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide has been shown to act as an agonist of the mu-opioid receptor, which is involved in the regulation of pain perception. N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide has also been shown to inhibit the reuptake of dopamine and serotonin, leading to an increase in their levels in the brain.
Biochemical And Physiological Effects
N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide has been shown to produce analgesic, anti-inflammatory, and anticonvulsant effects in animal models. It has also been shown to improve cognitive function and memory in rats. N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide has been found to inhibit the growth of cancer cells in vitro and in vivo. However, the exact biochemical and physiological effects of N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide are still being investigated.
Advantages And Limitations For Lab Experiments
N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide has several advantages for lab experiments, including its stability and solubility in various solvents. N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide is also relatively easy to synthesize, making it readily available for research purposes. However, N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the research on N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide. One area of interest is the potential use of N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide in the treatment of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. Another area of interest is the development of N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide analogs with improved pharmacological properties. The use of N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide as a potential anticancer agent is also an area of future research.
Synthesis Methods
N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide can be synthesized using various methods, including the condensation reaction of 3-(diethylamino)propylamine with 2',6'-dimethylcinnamaldehyde. Another method involves the reaction of 3-(diethylamino)propylamine with 2',6'-dimethylcinnamoyl chloride in the presence of a base. The synthesis of N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide has also been achieved using the Suzuki-Miyaura cross-coupling reaction.
Scientific Research Applications
N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide has shown potential applications in various areas of scientific research. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide has also been investigated for its potential use in the treatment of Parkinson's disease and Alzheimer's disease. In addition, N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide has been studied for its ability to inhibit the growth of cancer cells.
properties
CAS RN |
17307-21-0 |
|---|---|
Product Name |
N-(3-(Diethylamino)propyl)-2',6'-dimethylcinnamanilide |
Molecular Formula |
C24H32N2O |
Molecular Weight |
364.5 g/mol |
IUPAC Name |
(E)-N-[3-(diethylamino)propyl]-N-(2,6-dimethylphenyl)-3-phenylprop-2-enamide |
InChI |
InChI=1S/C24H32N2O/c1-5-25(6-2)18-11-19-26(24-20(3)12-10-13-21(24)4)23(27)17-16-22-14-8-7-9-15-22/h7-10,12-17H,5-6,11,18-19H2,1-4H3/b17-16+ |
InChI Key |
GFZKUDMJJBPQIH-WUKNDPDISA-N |
Isomeric SMILES |
CCN(CC)CCCN(C1=C(C=CC=C1C)C)C(=O)/C=C/C2=CC=CC=C2 |
SMILES |
CCN(CC)CCCN(C1=C(C=CC=C1C)C)C(=O)C=CC2=CC=CC=C2 |
Canonical SMILES |
CCN(CC)CCCN(C1=C(C=CC=C1C)C)C(=O)C=CC2=CC=CC=C2 |
Origin of Product |
United States |
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